![molecular formula C20H30N2O2 B4064686 1-(4-tert-butylbenzoyl)-N-propyl-4-piperidinecarboxamide](/img/structure/B4064686.png)
1-(4-tert-butylbenzoyl)-N-propyl-4-piperidinecarboxamide
Overview
Description
The compound “1-(4-tert-butylbenzoyl)-N-propyl-4-piperidinecarboxamide” is a piperidine derivative. Piperidine is a common organic compound that forms the basis for many pharmaceuticals and alkaloids. It’s a heterocyclic compound, meaning it has atoms of at least two different elements as members of its rings .
Molecular Structure Analysis
The molecular structure of this compound would likely show the piperidine ring, with the propyl group and the 4-tert-butylbenzoyl group attached. The 4-tert-butylbenzoyl group would consist of a benzene ring with a tert-butyl group and a carbonyl group attached .Chemical Reactions Analysis
As a piperidine derivative, this compound might participate in reactions typical for this class of compounds. This could include various substitution reactions or reactions at the carbonyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Piperidine derivatives can vary widely in their properties, depending on the groups attached to the ring .Scientific Research Applications
Synthesis and Structural Characterization
- A study focused on synthesizing tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, highlighting the condensation reaction methodology and the structural confirmation through spectroscopic and X-ray diffraction studies. The study also explored its in vitro antibacterial and anthelmintic activities, indicating moderate biological activity (Sanjeevarayappa et al., 2015).
Hydrogen Bonding Studies
- Research on the hydrogen bonding in proton-transfer compounds of isonipecotamide with nitro-substituted benzoic acids provides insights into the formation of hydrogen-bonded structures. These studies contribute to understanding the molecular assembly and the utility of isonipecotamide cation in generating stable structures (Smith & Wermuth, 2010).
Antimicrobial and Antituberculosis Activity
- The design and synthesis of thiazole-aminopiperidine hybrid analogues have been explored for their potential as Mycobacterium tuberculosis GyrB inhibitors. One of the compounds exhibited promising activity against various tests, showcasing its potential as an antituberculosis agent (Jeankumar et al., 2013).
Synthetic Methodologies
- Studies on the synthesis of tert-butyl phenylazocarboxylates and their applications in nucleophilic substitutions and radical reactions demonstrate the versatility of these compounds as building blocks in organic chemistry. These methodologies facilitate the modification of the benzene ring and the introduction of azocarboxamides (Jasch et al., 2012).
Future Directions
Properties
IUPAC Name |
1-(4-tert-butylbenzoyl)-N-propylpiperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O2/c1-5-12-21-18(23)15-10-13-22(14-11-15)19(24)16-6-8-17(9-7-16)20(2,3)4/h6-9,15H,5,10-14H2,1-4H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYRZHEPSOLTTJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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